Cas no 2085689-68-3 (2,4-Dimethyl-4-(pyridin-3-yl)-4,5-dihydro-1H-imidazol-5-one)

• Product Name: 2,4-Dimethyl-4-(pyridin-3-yl)-4,5-dihydro-1H-imidazol-5-one
• CAS No: 2085689-68-3
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 4675017
• Update Time: 2025-06-11

2,4-Dimethyl-4-(pyridin-3-yl)-4,5-dihydro-1H-imidazol-5-one Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-4-(pyridin-3-yl)-4,5-dihydro-1H-imidazol-5-one
• 2,5-dimethyl-5-pyridin-3-yl-3,5-dihydro-4H-imidazol-4-one
• 2,5-Dimethyl-5-pyridin-3-yl-3,5-dihydro-4H-imidazol-4-one hydrochloride
• 2,4-Dimethyl-4-(pyridin-3-yl)-4,5-dihydro-1H-imidazol-5-one

• Inchi： 1S/C10H11N3O/c1-7-12-9(14)10(2,13-7)8-4-3-5-11-6-8/h3-6H,1-2H3,(H,12,13,14)
• InChI Key： DTUJAWNTRDJRIC-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C2C=NC=CC=2)N=C(C)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 287
• Topological Polar Surface Area: 54.4

Additional information on 2,4-Dimethyl-4-(pyridin-3-yl)-4,5-dihydro-1H-imidazol-5-one

Introduction to 2,4-Dimethyl-4-(pyridin-3-yl)-4,5-dihydro-1H-imidazol-5-one (CAS No. 2085689-68-3)

2,4-Dimethyl-4-(pyridin-3-yl)-4,5-dihydro-1H-imidazol-5-one (CAS No. 2085689-68-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazolones and is characterized by its unique structural features, which include a pyridine ring and two methyl groups. The combination of these functional groups imparts specific biological activities and pharmacological properties that make it a promising candidate for various therapeutic applications.

The synthesis of 2,4-Dimethyl-4-(pyridin-3-yl)-4,5-dihydro-1H-imidazol-5-one has been extensively studied in recent years. One of the most common synthetic routes involves the condensation of a suitable pyridine derivative with an appropriate imidazole precursor, followed by cyclization and dehydration steps. This method has been optimized to achieve high yields and purity, making it feasible for large-scale production in industrial settings.

In terms of its biological activity, 2,4-Dimethyl-4-(pyridin-3-yl)-4,5-dihydro-1H-imidazol-5-one has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been found to exhibit potent inhibitory effects on enzymes such as phosphodiesterases (PDEs) and kinases, which are key targets in the treatment of cardiovascular diseases, neurodegenerative disorders, and cancer.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 2,4-Dimethyl-4-(pyridin-3-yl)-4,5-dihydro-1H-imidazol-5-one to selectively inhibit PDE4, a subtype of phosphodiesterase that plays a crucial role in inflammation and immune responses. The selective inhibition of PDE4 by this compound has shown significant anti-inflammatory effects in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases such as asthma and chronic obstructive pulmonary disease (COPD).

Beyond its anti-inflammatory properties, 2,4-Dimethyl-4-(pyridin-3-yl)-4,5-dihydro-1H-imidazol-5-one has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated its ability to protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

In addition to its therapeutic potential, the pharmacokinetic properties of 2,4-Dimethyl-4-(pyridin-3-yl)-4,5-dihydro-1H-imidazol-5-one have been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a relatively long half-life, which makes it suitable for once-daily dosing regimens. Furthermore, it demonstrates low toxicity and good safety margins in animal models.

The safety profile of 2,4-Dimethyl-4-(pyridin-3-yl)-4,5-dihydro-1H-imidazol-5-one has been evaluated through various preclinical toxicity studies. These studies have consistently shown that the compound is well-tolerated at therapeutic doses and does not cause significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2,4-Dimethyl-4-(pyridin-3-yl)-4,5-dihydro-1H-imidazol-5-one (CAS No. 2085689-68-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to explore its mechanisms of action and optimize its use for treating various diseases.